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Compound of Interest

Compound Name: O,O,O-Tributyl phosphorothioate

Cat. No.: B083715 Get Quote

Application Notes and Protocols for O,O,O-
Tributyl Phosphorothioate
A-Note on Data Availability: Detailed toxicological data, including quantitative measures of

toxicity (e.g., LD50, LC50) and established occupational exposure limits (OELs), for O,O,O-
Tributyl phosphorothioate (CAS No. 12408-16-1) are not readily available in public

databases. The information provided herein is based on general safety protocols for

organophosphorus compounds and data from related substances. Researchers should

exercise extreme caution and conduct a thorough risk assessment before handling this

compound.

Chemical Identification
Property Value

Chemical Name O,O,O-Tributyl phosphorothioate

Synonyms
Phosphorothioic acid, O,O,O-tributyl ester; Tri-n-

butyl phosphorothioate; Tributyl thiophosphate

CAS Number 12408-16-1[1]

Molecular Formula C12H27O3PS[1]

Molecular Weight 282.38 g/mol [1]
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Hazard Summary and Data Presentation
Due to the lack of specific data for O,O,O-Tributyl phosphorothioate, the following table

summarizes the potential hazards based on the toxicological profile of related

organophosphorus compounds like S,S,S-Tributyl phosphorotrithioate (Tribufos). These should

be considered potential, unverified hazards for O,O,O-Tributyl phosphorothioate.

Hazard Description

Acute Toxicity (Oral) Related compounds are toxic if swallowed[2].

Acute Toxicity (Dermal)
Related compounds can be fatal in contact with

skin[2].

Acute Toxicity (Inhalation)
May be harmful or toxic if inhaled, potentially

causing respiratory tract irritation[2].

Eye Irritation May cause eye irritation.

Skin Irritation May cause skin irritation.

Neurotoxicity

As an organophosphorus compound, it is

presumed to be a cholinesterase inhibitor, which

can lead to neurotoxic effects[3][4].

Aquatic Toxicity
Related compounds are very toxic to aquatic life

with long-lasting effects.

Experimental Protocols: Safe Handling
This protocol outlines the essential steps for the safe handling of O,O,O-Tributyl
phosphorothioate in a research laboratory setting.

3.1. Engineering Controls

Ventilation: Always handle O,O,O-Tributyl phosphorothioate in a certified chemical fume

hood to minimize inhalation exposure. Good general ventilation (typically 10 air changes per

hour) should be used in the laboratory[2].
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Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.

3.2. Personal Protective Equipment (PPE)

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene). Gloves must be

inspected before use and disposed of properly after handling the compound.

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin and Body Protection: A lab coat or a chemical-resistant suit is mandatory. Ensure there

is no exposed skin.

Respiratory Protection: If there is a risk of inhalation despite engineering controls, use a

NIOSH-approved respirator with an appropriate cartridge for organic vapors.

3.3. Handling Procedures

Preparation: Before starting work, ensure all necessary PPE is worn correctly and that all

safety equipment is functional.

Dispensing: When weighing or transferring the liquid, do so in a chemical fume hood. Use a

liquid-binding material (e.g., sand, diatomite) to absorb any potential spills[3].

General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the laboratory. Wash hands thoroughly after handling the chemical[2].

Storage: Store O,O,O-Tributyl phosphorothioate in a tightly closed, properly labeled

container in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents. Store locked up[2].

3.4. Emergency Procedures

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention[5].

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing and seek immediate medical attention[5].
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Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician[5].

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.

Rinse mouth with water and seek immediate medical attention[5].

Experimental Protocols: Disposal
Proper disposal of O,O,O-Tributyl phosphorothioate and its contaminated materials is crucial

to prevent environmental contamination and health risks.

4.1. Waste Classification

O,O,O-Tributyl phosphorothioate should be treated as hazardous chemical waste.

4.2. Disposal of Unused Product

Unused or surplus O,O,O-Tributyl phosphorothioate should be disposed of through a

licensed professional waste disposal service.

One method is to dissolve or mix the material with a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.

4.3. Disposal of Contaminated Materials

Liquid Waste: Collect all liquid waste containing O,O,O-Tributyl phosphorothioate in a

designated, labeled, and sealed waste container.

Solid Waste: All contaminated materials, including gloves, absorbent pads, and disposable

labware, must be collected in a sealed, labeled container for hazardous waste disposal.

Containers: Do not reuse empty containers. They should be triple-rinsed with an appropriate

solvent, and the rinsate collected as hazardous waste. The empty containers should then be

disposed of according to institutional and local regulations.

4.4. Spill Cleanup

Evacuation: Evacuate non-essential personnel from the area.
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Ventilation: Ensure adequate ventilation, but avoid spreading vapors.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.

Absorption: Absorb the spill with an inert material such as vermiculite, dry sand, or earth, and

place it into a sealed container for disposal[3].

Decontamination: Clean the spill area thoroughly with a suitable detergent and water. Collect

all cleaning materials for hazardous waste disposal.

Visualizations
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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